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Compound of Interest

Compound Name: Samarium-152

Cat. No.: B085415

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the fundamental nuclear, physical, and
chemical properties of the stable isotope Samarium-152 (152Sm). It serves as a technical
resource for professionals in research and drug development, with a particular focus on its
critical role as the precursor for the medically significant radionuclide Samarium-153 (*>3Sm).
The guide includes tabulated data for key characteristics, detailed experimental protocols for
the production of >3Sm, and graphical representations of the nuclear reaction pathway and the
radiopharmaceutical production workflow.

Core Nuclear and Physical Properties

Samarium-152 is one of the five stable, naturally occurring isotopes of samarium.[1] It is the
most abundant of samarium's isotopes, making up over a quarter of the element's natural
composition.[1][2] Its nuclear and physical properties are summarized in the tables below.

Table 1: General Isotopic Properties of 32Sm
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Property Value
Atomic Number (2) 62[3]
Mass Number (A) 152[3]
Neutron Number (N) 90[3]
Natural Abundance 26.75%[1][2][4]
Half-life Stable[3][5][6]
Nuclear Spin and Parity (J1) 0+[5][6]
Parent Nuclides 152Pm, 152Ey[5][6]

. 1 152
Property Value Unit
Atomic Mass 151.9197324 Da[3]
Mass Excess -74.769 MeV[2]
Binding Energy per Nucleon 8.244 MeV[2]

Thermal Neutron Capture
Cross Section (oth) for 206 barn[3][7]

1528m (n ,y)15SSm

Key Application: Precursor for Samarium-153
Production

The primary application of >2Sm in the medical and pharmaceutical fields is its use as the
starting material for the production of Samarium-153 (*>3Sm).[4][7] *>3Sm is a radionuclide with
favorable decay characteristics for therapeutic applications, including a half-life of 46.3 hours,
and emissions of both therapeutic beta particles and imageable gamma photons (103 keV).[1]
[4][6] This dual capability makes 1°3Sm a valuable theranostic agent.[3][7]

The radionuclide is the active component in Samarium (133Sm) lexidronam, a
radiopharmaceutical used for the palliation of pain from metastatic bone disease.[6][8] The
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production process involves the capture of a neutron by the stable 1°2Sm nucleus.

Nuclear Reaction and Decay Pathway

The transformation of stable 152Sm into the therapeutic >3Sm isotope and its subsequent decay
is a well-defined nuclear process. It begins with neutron activation in a nuclear reactor, followed
by the beta decay of the resulting radionuclide to a stable europium isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Samarium-152]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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